Cas no 1376324-18-3 (2-(azetidin-3-yloxy)-N,N-dimethylacetamide hydrochloride)

• Product Name: 2-(azetidin-3-yloxy)-N,N-dimethylacetamide hydrochloride
• CAS No: 1376324-18-3
• MF: C₇H₁₅ClN₂O₂
• MW: 194.659200906754
• MDL: MFCD22056491
• CID: 4594905
• PubChem ID: 73994888
• Update Time: 2025-10-22

2-(azetidin-3-yloxy)-N,N-dimethylacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yloxy)-N,N-dimethylacetamide hydrochloride
• 2-(azetidin-3-yloxy)-N,N-dimethylacetamide;hydrochloride

• MDL： MFCD22056491
• Inchi： 1S/C7H14N2O2.ClH/c1-9(2)7(10)5-11-6-3-8-4-6;/h6,8H,3-5H2,1-2H3;1H
• InChI Key： HBQMEKAOAGRSTQ-UHFFFAOYSA-N
• SMILES： Cl.O(CC(N(C)C)=O)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Topological Polar Surface Area: 41.6

Additional information on 2-(azetidin-3-yloxy)-N,N-dimethylacetamide hydrochloride

Comprehensive Overview of 2-(azetidin-3-yloxy)-N,N-dimethylacetamide hydrochloride (CAS No. 1376324-18-3)

2-(azetidin-3-yloxy)-N,N-dimethylacetamide hydrochloride (CAS No. 1376324-18-3) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique azetidine ring structure and amide functional group, is widely explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents, especially in the fields of central nervous system (CNS) disorders and metabolic diseases.

The molecular structure of 2-(azetidin-3-yloxy)-N,N-dimethylacetamide hydrochloride combines an azetidin-3-yloxy moiety with a dimethylacetamide group, making it a versatile intermediate in organic synthesis. Its hydrochloride salt form enhances solubility and stability, which is critical for laboratory and industrial applications. Recent studies highlight its potential as a pharmacophore in designing inhibitors for specific enzymes or receptors, aligning with the growing demand for targeted therapies in precision medicine.

In the context of current research trends, 2-(azetidin-3-yloxy)-N,N-dimethylacetamide hydrochloride is often discussed alongside keywords like small molecule drug discovery, structure-activity relationship (SAR), and medicinal chemistry optimization. These terms reflect the compound's relevance in addressing modern healthcare challenges, such as neurodegenerative diseases and age-related metabolic syndromes. Its mechanism of action and bioavailability are also subjects of ongoing investigation, driven by the need for safer and more effective treatments.

From a commercial perspective, the demand for high-purity 2-(azetidin-3-yloxy)-N,N-dimethylacetamide hydrochloride is rising, particularly among contract research organizations (CROs) and pharmaceutical manufacturers. Suppliers emphasize its GMP-grade availability and compliance with regulatory standards, ensuring its suitability for preclinical and clinical studies. The compound's synthetic versatility and scalability further contribute to its appeal in large-scale production.

As the scientific community continues to explore 2-(azetidin-3-yloxy)-N,N-dimethylacetamide hydrochloride, its potential applications extend beyond traditional medicine. For instance, it is being evaluated in bioconjugation techniques and prodrug development, where its chemical reactivity and biocompatibility play pivotal roles. These innovations align with broader trends in personalized medicine and biopharmaceutical advancements, making the compound a focal point for interdisciplinary research.

In summary, 2-(azetidin-3-yloxy)-N,N-dimethylacetamide hydrochloride (CAS No. 1376324-18-3) represents a critical tool in modern drug development. Its structural features, combined with its therapeutic potential, position it as a valuable asset for researchers tackling complex medical challenges. As the industry evolves, this compound is likely to remain at the forefront of innovative chemistry and biomedical breakthroughs.